
C.I. Acid Red 276 molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid Red 276

Cat. No.: B15175169 Get Quote

A Technical Overview of C.I. Acid Red 276
This technical guide provides essential information regarding the molecular properties of C.I.
Acid Red 276, a synthetic dye used in various industrial applications. The following sections

detail its molecular formula and weight, presented for researchers, scientists, and professionals

in drug development and related fields.

Molecular Data Summary
The fundamental molecular characteristics of C.I. Acid Red 276 are summarized in the table

below. This data is crucial for experimental design, analytical method development, and

chemical synthesis.

Property Value Source

Molecular Formula C₂₈H₂₁N₃ [1]

Molecular Weight 399.5 g/mol [1][2][3]

CAS Number 61901-44-8 [2]

Relationship between Molecular Formula and
Molecular Weight
The molecular weight of a compound is derived from the sum of the atomic weights of its

constituent atoms, as defined by its molecular formula. The diagram below illustrates this
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fundamental relationship for C.I. Acid Red 276.

Molecular Formula
C₂₈H₂₁N₃

Elemental Composition
Carbon (C): 28

Hydrogen (H): 21
Nitrogen (N): 3

determines

Molecular Weight Calculation
(28 * 12.01) + (21 * 1.008) + (3 * 14.007)

used in

Atomic Weights (amu)
C: ~12.01
H: ~1.008
N: ~14.007

provides values for

Molecular Weight
~399.5 g/mol

results in

Click to download full resolution via product page

Figure 1: Calculation of Molecular Weight from Formula.

As there are no complex signaling pathways or experimental workflows associated with the

basic molecular information of a dye like C.I. Acid Red 276, the provided information and

diagram fulfill the core requirements of detailing its molecular weight and formula for a technical

audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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